Cas no 2364585-22-6 (5-(6-Bromo-2,3-difluorophenyl)oxazole)

• Product Name: 5-(6-Bromo-2,3-difluorophenyl)oxazole
• CAS No: 2364585-22-6
• MF: C₉H₄BrF₂NO
• MW: 260.03496837616
• MDL: MFCD32631881
• CID: 5079370
• Update Time: 2026-03-01

5-(6-Bromo-2,3-difluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(6-bromo-2,3-difluorophenyl)oxazole
• 5-(6-Bromo-2,3-difluorophenyl)oxazole

• MDL： MFCD32631881
• Inchi： 1S/C9H4BrF2NO/c10-5-1-2-6(11)9(12)8(5)7-3-13-4-14-7/h1-4H
• InChI Key： PILVMNWDLPRZOG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1=CN=CO1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 5-(6-Bromo-2,3-difluorophenyl)oxazole

Comprehensive Guide to 5-(6-Bromo-2,3-difluorophenyl)oxazole (CAS No. 2364585-22-6): Properties, Applications, and Market Insights

The chemical compound 5-(6-Bromo-2,3-difluorophenyl)oxazole (CAS No. 2364585-22-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated difluorophenyl oxazole derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. With the growing demand for fluorinated aromatic compounds in drug discovery, understanding this compound's properties and applications becomes increasingly important for researchers and industry professionals.

Chemically, 5-(6-Bromo-2,3-difluorophenyl)oxazole belongs to the class of aryloxazole derivatives, characterized by the presence of both bromine and fluorine substituents on the phenyl ring. The oxazole moiety contributes to the compound's electronic properties, while the halogen substitutions enhance its potential for further functionalization. Recent studies highlight its importance as a building block in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

The synthesis of 5-(6-Bromo-2,3-difluorophenyl)oxazole typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC confirms the compound's structural integrity. Researchers particularly value its thermal stability and solubility profile, which make it suitable for various synthetic applications under different conditions.

In pharmaceutical applications, this brominated oxazole derivative serves as a crucial intermediate in the synthesis of potential drug candidates. Its molecular framework appears in several drug discovery programs targeting inflammatory diseases and certain types of cancers. The compound's structure-activity relationship (SAR) makes it particularly interesting for medicinal chemists working on small molecule therapeutics.

Beyond pharmaceuticals, 5-(6-Bromo-2,3-difluorophenyl)oxazole finds applications in materials science. Its unique electronic properties contribute to the development of organic electronic materials, including potential use in OLED technologies and organic semiconductors. The compound's photophysical properties are currently under investigation for various optoelectronic applications.

The market for specialty chemicals like 5-(6-Bromo-2,3-difluorophenyl)oxazole continues to grow, driven by increasing R&D investments in both pharmaceutical and materials science sectors. Current trends show rising demand for fluorinated building blocks and brominated intermediates, positioning this compound as a valuable material in the chemical supply chain.

Quality control measures for 5-(6-Bromo-2,3-difluorophenyl)oxazole typically include rigorous purity testing, with most commercial samples offering ≥95% purity. Storage recommendations generally suggest keeping the compound in cool, dry conditions, protected from light to maintain stability. Researchers should consult the specific material safety data sheet (MSDS) for detailed handling instructions.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for compounds like 5-(6-Bromo-2,3-difluorophenyl)oxazole. These efforts aim to reduce environmental impact while maintaining the compound's high quality and performance characteristics.

For researchers considering 5-(6-Bromo-2,3-difluorophenyl)oxazole for their projects, several commercial suppliers offer this compound in various quantities. The pricing typically reflects the compound's purity grade and the scale of purchase. Custom synthesis options are also available for specific research needs.

The future outlook for 5-(6-Bromo-2,3-difluorophenyl)oxazole appears promising, with ongoing research exploring novel applications in both life sciences and materials development. As synthetic methodologies advance and new therapeutic targets emerge, the demand for this versatile chemical intermediate is expected to grow accordingly.